Cas no 1211504-68-5 ((4,5-dimethyl-1H-imidazol-2-yl)methyl(ethyl)amine)

• Product Name: (4,5-dimethyl-1H-imidazol-2-yl)methyl(ethyl)amine
• CAS No: 1211504-68-5
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6472493
• PubChem ID: 46784771
• Update Time: 2025-05-20

(4,5-dimethyl-1H-imidazol-2-yl)methyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• (4,5-dimethyl-1H-imidazol-2-yl)methyl(ethyl)amine
• 1H-Imidazole-2-methanamine, N-ethyl-4,5-dimethyl-

• Inchi： 1S/C8H15N3/c1-4-9-5-8-10-6(2)7(3)11-8/h9H,4-5H2,1-3H3,(H,10,11)
• InChI Key： QCKZVPDEWQBQDX-UHFFFAOYSA-N
• SMILES： C1(CNCC)NC(C)=C(C)N=1

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 330.6±30.0 °C(Predicted)
• pka: 15.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (4,5-dimethyl-1H-imidazol-2-yl)methyl(ethyl)amine

The Chemical Compound (4,5-Dimethyl-1H-Imidazol-2-yl)Methyl(Ethyl)Amine: A Comprehensive Overview

The compound with CAS No. 1211504-68-5, commonly referred to as (4,5-dimethyl-1H-imidazol-2-yl)methyl(ethyl)amine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the chemical characteristics, synthesis methods, and recent advancements related to this compound.

Chemical Structure and Properties

The molecular structure of (4,5-dimethyl-1H-imidazol-2-yl)methyl(ethyl)amine is characterized by an imidazole ring substituted with methyl groups at positions 4 and 5, along with an ethylamine substituent at position 2. The imidazole ring is a heterocyclic aromatic structure containing two nitrogen atoms, which contributes to its stability and reactivity. The presence of methyl groups enhances the molecule's hydrophobicity, while the ethylamine group introduces basicity and potential for hydrogen bonding.

Recent studies have highlighted the importance of such structures in drug design and material science. The combination of aromaticity and functional groups makes this compound a versatile building block for synthesizing more complex molecules.

Synthesis and Characterization

The synthesis of (4,5-dimethyl-1H-imidazol-2-yl)methyl(ethyl)amine typically involves multi-step organic reactions. One common approach includes the formation of the imidazole ring through condensation reactions followed by alkylation to introduce the ethylamine group. Researchers have explored various catalysts and reaction conditions to optimize yield and purity.

Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity of this compound. These studies have provided insights into its stereochemistry and conformational preferences.

Applications in Industry and Research

The versatility of (4,5-dimethyl-1H-imidazol-2-yl)methyl(ethyl)amine has led to its exploration in multiple fields. In pharmaceuticals, this compound serves as a valuable intermediate in drug synthesis due to its ability to form stable bonds with other functional groups.

In materials science, researchers have investigated its potential as a precursor for advanced materials such as polymers and coordination compounds. Its unique electronic properties make it suitable for applications in electronics and catalysis.

Recent research has also focused on its role in biochemistry. Studies suggest that this compound may exhibit bioactivity against certain enzymes or cellular pathways, opening avenues for further exploration in therapeutic development.

Safety Considerations

While working with (4,5-dimethyl-1H-imidazol-2-yl)methyl(ethyl)amine, it is essential to adhere to standard laboratory safety protocols. Proper ventilation, use of personal protective equipment (PPE), and handling procedures should be maintained to ensure safe experimentation.

Given its chemical properties, this compound should be stored in a cool, dry place away from incompatible substances. Handling guidelines should be followed strictly to prevent any adverse reactions or hazards.

Conclusion

The compound (4,5-dimethyl-1H-imidazol-2-yl)methyl(ethyl)amine (CAS No. 1211504-68-5) stands out as a significant molecule with diverse applications across various scientific domains. Its unique structure offers opportunities for innovation in drug discovery, material science, and beyond.

Ongoing research continues to uncover new potentials for this compound, underscoring its importance in modern chemistry. As advancements in synthetic methods and characterization techniques unfold, we can expect further breakthroughs related to this intriguing molecule.